pentabromidooxidomolybdate(V)
Description
Pentabromo(oxo)molybdate(2-) is a bromooxometallate anion and a molybdenum coordination entity.
Scientific Research Applications
1. Analytical Chemistry and Spectroscopy
Pentabromidooxidomolybdate(V) has been studied for its spectral properties. In a study by Brisdon and Walton (1965), tetraethylammonium hexachloromolybdate(V) and tetraethylammonium hexachlorotungstate(V) were synthesized from corresponding pentahalides. Their spectra in methyl cyanide and the solid state were measured and compared with the spectrum of the hexabromotungstate(V) anion, highlighting the compound's relevance in analytical chemistry and spectroscopy (Brisdon & Walton, 1965).
2. Potential in Cancer Therapy
Research on polyoxometalates (POMs), including pentabromidooxidomolybdate(V), has indicated potential applications in cancer therapy. A study by She et al. (2016) focused on developing a degradable organically-derivatized hexamolybdate by modifying it with a cleavable organic group. This derivative showed favorable pharmacodynamics towards a human malignant glioma cell line, indicating a possible application in glioblastoma inhibition and cancer therapy (She et al., 2016).
3. Ligand Substitution Reactions
Pentabromidooxidomolybdate(V) is also of interest in the field of inorganic chemistry, particularly in ligand substitution reactions. Arzoumanian et al. (1992) explored the gradual reduction of anionic character in the pentacyanooxomolybdate(IV) anion by transforming a cyanide ion into a neutral alkylisocyano ligand or substituting a cyanide ion with various ligands. This study provides insights into the complex chemistry of pentabromidooxidomolybdate(V) and its relatives (Arzoumanian et al., 1992).
properties
Product Name |
pentabromidooxidomolybdate(V) |
|---|---|
Molecular Formula |
Br5H5MoO |
Molecular Weight |
516.5 g/mol |
IUPAC Name |
oxomolybdenum;pentahydrobromide |
InChI |
InChI=1S/5BrH.Mo.O/h5*1H;; |
InChI Key |
PNZVEFFOCBMRMB-UHFFFAOYSA-N |
Canonical SMILES |
O=[Mo].Br.Br.Br.Br.Br |
Origin of Product |
United States |
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